Cas no 26266-68-2 (2-ethylhexenal)

• Product Name: 2-ethylhexenal
• CAS No: 26266-68-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1426216
• PubChem ID: 12582
• Update Time: 2025-04-20

2-ethylhexenal Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexenal
• Hexenal, 2-ethyl-
• CCRIS 4644
• PM 2015
• 2-ethylhex-2-enal
• (Z)-2-ethylhex-2-enal
• CHEMBL3181995
• DB-054689
• 2-ethyl-2-hex-enal
• NS00077503
• Q24735451
• E0123
• DTXSID4025296
• AKOS030253178
• SB85342
• MFCD00006983
• 2-Ethyl-2-hexenal
• 26266-68-2
• SY051350

• Inchi： 1S/C8H14O/c1-3-5-6-8(4-2)7-9/h6-7H,3-5H2,1-2H3
• InChI Key： PYLMCYQHBRSDND-UHFFFAOYSA-N
• SMILES： O=CC(CC)=CCCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07